Cas no 1016704-64-5 (3-Methoxy-4-(methylcarbamoyl)methoxybenzoic Acid)
3-Methoxy-4-(methylcarbamoyl)methoxybenzoic Acid Chemical and Physical Properties
Names and Identifiers
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- 3-Methoxy-4-(methylcarbamoyl)methoxybenzoic Acid
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- Inchi: 1S/C11H13NO5/c1-12-10(13)6-17-8-4-3-7(11(14)15)5-9(8)16-2/h3-5H,6H2,1-2H3,(H,12,13)(H,14,15)
- InChI Key: GNWQCOSXAHXKNU-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(OCC(NC)=O)C(OC)=C1
Computed Properties
- Exact Mass: 239.079373g/mol
- Monoisotopic Mass: 239.079373g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 239.22g/mol
- XLogP3: 1
- Topological Polar Surface Area: 84.9Ų
3-Methoxy-4-(methylcarbamoyl)methoxybenzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M334403-5mg |
3-Methoxy-4-[(methylcarbamoyl)methoxy]benzoic Acid |
1016704-64-5 | 5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M334403-10mg |
3-Methoxy-4-[(methylcarbamoyl)methoxy]benzoic Acid |
1016704-64-5 | 10mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M334403-50mg |
3-Methoxy-4-[(methylcarbamoyl)methoxy]benzoic Acid |
1016704-64-5 | 50mg |
$ 95.00 | 2022-06-03 | ||
| Enamine | EN300-53611-0.05g |
3-methoxy-4-[(methylcarbamoyl)methoxy]benzoic acid |
1016704-64-5 | 95% | 0.05g |
$37.0 | 2023-02-10 | |
| Enamine | EN300-53611-0.1g |
3-methoxy-4-[(methylcarbamoyl)methoxy]benzoic acid |
1016704-64-5 | 95% | 0.1g |
$55.0 | 2023-02-10 | |
| Enamine | EN300-53611-0.25g |
3-methoxy-4-[(methylcarbamoyl)methoxy]benzoic acid |
1016704-64-5 | 95% | 0.25g |
$79.0 | 2023-02-10 | |
| Enamine | EN300-53611-0.5g |
3-methoxy-4-[(methylcarbamoyl)methoxy]benzoic acid |
1016704-64-5 | 95% | 0.5g |
$124.0 | 2023-02-10 | |
| Enamine | EN300-53611-1.0g |
3-methoxy-4-[(methylcarbamoyl)methoxy]benzoic acid |
1016704-64-5 | 95% | 1.0g |
$159.0 | 2023-02-10 | |
| Enamine | EN300-53611-2.5g |
3-methoxy-4-[(methylcarbamoyl)methoxy]benzoic acid |
1016704-64-5 | 95% | 2.5g |
$314.0 | 2023-02-10 | |
| Enamine | EN300-53611-5.0g |
3-methoxy-4-[(methylcarbamoyl)methoxy]benzoic acid |
1016704-64-5 | 95% | 5.0g |
$465.0 | 2023-02-10 |
3-Methoxy-4-(methylcarbamoyl)methoxybenzoic Acid Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 3-Methoxy-4-(methylcarbamoyl)methoxybenzoic Acid
Comprehensive Overview of 3-Methoxy-4-(methylcarbamoyl)methoxybenzoic Acid (CAS No. 1016704-64-5)
3-Methoxy-4-(methylcarbamoyl)methoxybenzoic Acid (CAS No. 1016704-64-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name or CAS number, is a derivative of benzoic acid, featuring a methoxy group and a methylcarbamoyl methoxy substituent. Its unique structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.
The growing interest in 3-Methoxy-4-(methylcarbamoyl)methoxybenzoic Acid is driven by its potential applications in medicinal chemistry. Researchers are exploring its role as a building block for designing novel therapeutics, especially in areas like inflammation and metabolic disorders. With the rise of personalized medicine and targeted drug delivery systems, compounds like 1016704-64-5 are becoming increasingly relevant. Its structural flexibility allows for modifications that can enhance bioavailability and efficacy, addressing common challenges in drug formulation.
One of the key advantages of 3-Methoxy-4-(methylcarbamoyl)methoxybenzoic Acid is its compatibility with green chemistry principles. As sustainability becomes a priority in the chemical industry, this compound’s synthesis pathways are being optimized to reduce waste and energy consumption. This aligns with global trends toward environmentally friendly manufacturing processes, making it a topic of interest for both academic and industrial researchers.
In analytical chemistry, CAS No. 1016704-64-5 is often studied using advanced techniques such as HPLC and mass spectrometry. These methods help in characterizing its purity and stability, which are critical for its use in high-value applications. The compound’s spectral data and physicochemical properties are well-documented, facilitating its adoption in quality control and regulatory compliance workflows.
The demand for 3-Methoxy-4-(methylcarbamoyl)methoxybenzoic Acid is also linked to its role in agrochemical research. As the agricultural sector seeks safer and more effective crop protection agents, this compound’s derivatives are being evaluated for their potential as herbicides or plant growth regulators. This dual applicability in pharmaceuticals and agriculture underscores its versatility and broadens its market appeal.
From a commercial perspective, suppliers of 1016704-64-5 are focusing on scalability and cost-effectiveness to meet the needs of large-scale production. Custom synthesis services are increasingly offering this compound to cater to the diverse requirements of research institutions and pharmaceutical companies. This trend reflects the compound’s growing importance in the fine chemicals sector.
In conclusion, 3-Methoxy-4-(methylcarbamoyl)methoxybenzoic Acid (CAS No. 1016704-64-5) is a multifaceted compound with promising applications across multiple industries. Its chemical properties, combined with the evolving needs of modern science, position it as a key player in the development of next-generation solutions. Whether in drug discovery, sustainable chemistry, or agrochemical innovation, this compound continues to inspire new research and commercial opportunities.
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